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Compound of Interest

Compound Name: 2-Bromo-6-hydroxypyridine

Cat. No.: B114848

Application Notes and Protocols: Synthesis of 2-
Bromo-6-hydroxypyridine

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed, step-by-step protocol for the synthesis of 2-Bromo-6-
hydroxypyridine from 2,6-dibromopyridine. The presented methodology is robust, offering a
high yield of the target compound, a valuable intermediate in the development of
pharmaceutical agents and other fine chemicals.

Introduction

2-Bromo-6-hydroxypyridine is a key building block in organic synthesis, particularly in the
pharmaceutical industry. Its bifunctional nature, possessing both a bromo and a hydroxyl group
on the pyridine ring, allows for diverse subsequent chemical modifications. This protocol details
a reliable method for its preparation via a nucleophilic aromatic substitution reaction, where one
bromine atom of 2,6-dibromopyridine is selectively replaced by a hydroxyl group.

Reaction Scheme

The overall chemical transformation is depicted below:

Quantitative Data Summary
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The following table summarizes the key quantitative parameters for the synthesis of 2-Bromo-
6-hydroxypyridine.

Parameter Value Reference
Reactants
2,6-Dibromopyridine (mass) 49 [1][2]
2,6-Dibromopyridine (molar

17 mmol [1][2]
amount)
Potassium tert-butoxide (mass) 20g [1112]
Potassium tert-butoxide (molar

0.27 mol [1112]
amount)
Solvent
Redistilled tert-butanol

100 mL [1][2]
(volume)
Reaction Conditions
Temperature Reflux [1112]
Reaction Time Overnight [1][2]
Product
2-Bromo-6-hydroxypyridine

25¢g [1]I2]
(mass)
Yield 85% [1][2]
Appearance White solid [1112]
Melting Point 121.0t0 125.0 °C [2]

Experimental Protocol

This section provides a detailed, step-by-step methodology for the synthesis of 2-Bromo-6-
hydroxypyridine.
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Materials:

2,6-Dibromopyridine

Potassium tert-butoxide

Redistilled tert-butanol

Chloroform

3N Hydrochloric acid

Brine

Anhydrous sodium sulfate

Ice

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle

Magnetic stirrer

Rotary evaporator

Separatory funnel

Beakers

Filter funnel and filter paper

Procedure:
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e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, combine 2,6-dibromopyridine (4 g, 17 mmol), potassium tert-butoxide (20 g, 0.27
mol), and redistilled tert-butanol (100 mL).[1][2]

e Reaction: Heat the mixture to reflux and maintain for overnight with continuous stirring.[1][2]

e Solvent Removal: After the reaction is complete, allow the mixture to cool to room
temperature. Remove the tert-butanol under reduced pressure using a rotary evaporator.[1]

[2]

e Aqueous Workup (1): To the resulting residue, carefully add an ice-water mixture. Transfer
the mixture to a separatory funnel and extract with chloroform (2 x 100 mL) to remove any
unreacted 2,6-dibromopyridine.[1][2]

 Acidification: Carefully acidify the aqueous layer with 3N hydrochloric acid.
o Aqueous Workup (2): Extract the acidified aqueous layer with chloroform (2 x 100 mL).[1][2]

» Drying and Concentration: Combine the organic phases from the second extraction, wash
with brine, and dry over anhydrous sodium sulfate.[1][2] Filter to remove the drying agent
and concentrate the filtrate under reduced pressure to yield the final product.[1][2]

e Product Characterization: The resulting product, 2-bromo-6-hydroxypyridine, should be a
white solid.[1][2]

Experimental Workflow Diagram

The following diagram illustrates the key stages of the synthesis and purification process.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydroxypyridine-from-2-6-dibromopyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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